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Compound of Interest

Compound Name: Meranzin hydrate

Cat. No.: B15591074 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide to Meranzin hydrate, a coumarin

compound with notable biological activities. This whitepaper details its chemical properties,

explores its known signaling pathways, and outlines key experimental protocols for its study.

Core Chemical and Physical Data
Meranzin hydrate is a natural product that has been isolated from various plant species,

including those of the Citrus and Murraya genera.[1][2][3] It is classified as a coumarin.[1][2]

There appears to be some discrepancy in the literature and commercial listings regarding its

CAS number, with both 5673-37-0 and 5875-49-0 being associated with the compound.[1][2][4]

Researchers are advised to verify the specific isomer and hydration state when sourcing this

compound.
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Identifier Value Source

CAS Number
5875-49-0[2][4][5][6][7], 5673-

37-0[1]
Multiple Sources

IUPAC Name

8-(2,3-dihydroxy-3-

methylbutyl)-7-

methoxychromen-2-one

[1]

Molecular Formula C15H18O5 [1][2][5]

Synonyms

Merancin hydrate, 8-(2,3-

Dihydroxy-3-methylbutyl)-7-

methoxy-2H-chromen-2-one

[1]

Physicochemical Properties
Property Value Source

Molecular Weight 278.30 g/mol [1][4]

Appearance Oil / Crystalline Solid [8][9]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[8][9]

Estimated water solubility:

1049 mg/L @ 25 °C.[3]

[3][8][9]

Storage

Store at 2-8°C, protected from

air and light. For long-term

storage, refrigeration or

freezing is recommended.[2][8]

[2][8]

Biological Activity and Signaling Pathways
Meranzin hydrate has been investigated for a range of biological activities, most notably its

antidepressant and prokinetic (gastrointestinal motility-enhancing) effects.[3][7][10] Current

research suggests that these effects are mediated through modulation of specific signaling

pathways in both the central nervous system and the gastrointestinal tract.
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Antidepressant and Prokinetic Mechanisms
The compound's dual activity appears to be linked to its interaction with the α2-adrenoceptor, a

key regulator in both brain and gut functions.[3][10] Furthermore, its antidepressant-like effects

are associated with the AMPA-ERK1/2-BDNF signaling cascade, a crucial pathway for

neuroplasticity and mood regulation.[3][10] In the gut, Meranzin hydrate has been shown to

activate H1 histamine receptors, contributing to its prokinetic properties.[3][11][9]
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Caption: Signaling pathways of Meranzin hydrate in the CNS and GI tract.

Experimental Protocols and Methodologies
The analysis and characterization of Meranzin hydrate, along with the assessment of its

biological activity, involve a variety of standard and advanced laboratory techniques.
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Compound Identification and Quantification
A typical workflow for the identification and quantification of Meranzin hydrate in biological

matrices (e.g., plasma) or natural product extracts involves chromatographic separation

followed by mass spectrometry detection.
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Caption: General workflow for Meranzin hydrate analysis.

Methodologies:

High-Performance Liquid Chromatography (HPLC): Methods using Diode Array Detection

(DAD) or Evaporative Light Scattering Detection (ELSD) are employed for purity analysis

and quantification.[2]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS):

This sensitive technique is the gold standard for identifying and quantifying Meranzin
hydrate in complex biological samples, such as patient plasma, for pharmacokinetic studies.

[9]
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Nuclear Magnetic Resonance (NMR): 1D and 2D NMR spectroscopy are essential for the

unambiguous structural elucidation of the isolated compound.[2]

Mass Spectrometry (MS): Used for molecular weight determination and fragmentation

analysis to confirm the compound's identity.[2]

In-Vivo Pharmacological Assays
Prokinetic Activity Assessment:

Gastric Emptying and Intestinal Transit Studies: These experiments are typically

conducted in rodent models (e.g., rats). A non-absorbable marker is administered orally

after the test compound, and the distance traveled by the marker through the

gastrointestinal tract is measured after a specific time to assess motility.[9]

Antidepressant Activity Assessment:

Forced Swimming Test: This is a common behavioral test in rodents to screen for

antidepressant-like activity. The test measures the animal's immobility time when placed in

an inescapable water tank, with a reduction in immobility considered an antidepressant-

like effect.[3][10]

This document serves as a foundational guide. Researchers are encouraged to consult the

primary literature for detailed, step-by-step protocols and to adapt these methodologies to their

specific research questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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